Cas no 7617-70-1 (Benzaldehyde, 4-(2-bromoethyl)-)

• Product Name: Benzaldehyde, 4-(2-bromoethyl)-
• CAS No: 7617-70-1
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD14525862
• CID: 538222
• Update Time: 2025-05-22

Benzaldehyde, 4-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2-bromoethyl)-
• 4-(2-bromoethyl)benzaldehyde

• MDL： MFCD14525862
• Inchi： 1S/C9H9BrO/c10-6-5-8-1-3-9(7-11)4-2-8/h1-4,7H,5-6H2
• InChI Key： WJEZEUJKYFXNKJ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 211.98367

Experimental Properties

• PSA: 17.07

Additional information on Benzaldehyde, 4-(2-bromoethyl)-

Comprehensive Overview of Benzaldehyde, 4-(2-bromoethyl)- (CAS No. 7617-70-1)

Benzaldehyde, 4-(2-bromoethyl)- (CAS No. 7617-70-1) is a specialized organic compound that has garnered significant attention in synthetic chemistry and industrial applications. This aromatic aldehyde derivative, characterized by its bromoethyl substituent, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its unique molecular structure, combining a benzaldehyde core with a reactive 2-bromoethyl side chain, enables diverse functionalization pathways, making it invaluable for researchers and manufacturers alike.

In recent years, the demand for Benzaldehyde, 4-(2-bromoethyl)- has surged due to its role in developing advanced materials and bioactive molecules. A trending topic in scientific forums revolves around its application in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to optimize its production, aligning with global initiatives to reduce hazardous waste. Searches for "CAS 7617-70-1 solvent-free synthesis" or "4-(2-bromoethyl)benzaldehyde applications" reflect growing interest in its environmental compatibility.

The compound's reactivity is attributed to the electrophilic nature of the bromoethyl group, which facilitates nucleophilic substitution reactions. This property is leveraged in constructing complex molecular architectures, such as heterocyclic compounds and polymer precursors. Popular queries like "how to purify Benzaldehyde, 4-(2-bromoethyl)-" or "7617-70-1 storage conditions" highlight practical concerns among laboratory technicians. Proper handling under inert atmospheres and protection from light are recommended to maintain stability.

From an industrial perspective, Benzaldehyde, 4-(2-bromoethyl)- is pivotal in synthesizing flavor and fragrance ingredients. Its aromatic profile contributes to the development of high-value olfactory compounds, addressing consumer demand for novel scents. SEO-optimized terms like "4-(2-bromoethyl)benzaldehyde in perfumery" or "CAS 7617-70-1 supplier" are frequently searched, underscoring its commercial relevance. Manufacturers emphasize scalability and cost-efficiency, with patents often citing improved yields via continuous-flow reactors.

Analytical characterization of Benzaldehyde, 4-(2-bromoethyl)- typically involves techniques such as GC-MS, NMR, and HPLC. Data from these methods ensure purity and compliance with regulatory standards, a topic frequently queried as "7617-70-1 spectroscopic data." The compound's spectral fingerprints are well-documented in open-access databases, aiding quality control in procurement processes. Collaborative platforms like PubChem and Reaxys provide peer-reviewed references, enhancing transparency for end-users.

Emerging research explores the compound's potential in medicinal chemistry, particularly as a building block for kinase inhibitors and antimicrobial agents. Discussions on "4-(2-bromoethyl)benzaldehyde drug discovery" or "CAS 7617-70-1 biological activity" dominate academic search trends. Computational modeling studies predict its binding affinity to enzymatic targets, accelerating hit-to-lead optimization. Such applications align with the pharmaceutical industry's focus on precision medicine and targeted therapies.

In summary, Benzaldehyde, 4-(2-bromoethyl)- (CAS No. 7617-70-1) exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across sectors—from green synthesis to life sciences—ensures its enduring relevance. By addressing user queries and industry trends, this overview bridges technical depth with accessible insights, fostering informed decision-making for stakeholders worldwide.